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Compound of Interest

Compound Name: FIIN-2
Cat. No.: B612009
Get Quote
\ J

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of FIIN-2 in a laboratory setting. The following information is
intended for researchers, scientists, and drug development professionals to ensure the safe
and effective use of this compound.

Chemical and Safety Data

A summary of the key quantitative data for FIIN-2 is provided in the table below for quick
reference.
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Property Value Reference
CAS Number 1633044-56-0 [1]
Molecular Formula Cs3s5H38NsOa4 [1]
Molecular Weight 634.7 g/mol [1]
Appearance A crystalline solid [1]
Purity >98% [1]
Solubility DMSO: 10 mg/mli [1]
Storage Temperature -20°C [1]
Stability > 4 years at -20°C [1]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling FIIN-2, the following personal
protective equipment is mandatory.

Standard Handling Procedures:

o Gloves: Chemical-resistant gloves (e.qg., nitrile) must be worn at all times.
o Lab Coat: A standard laboratory coat should be worn to protect street clothing.

o Eye Protection: Safety glasses with side shields or goggles are required to prevent eye
contact.

Operations with a Risk of Spillage or Aerosolization:

In addition to the standard PPE, the following should be used when there is a potential for spills
or the generation of aerosols:

e Double Gloves: Wear two pairs of chemical-resistant gloves.

» Disposable Gown: A disposable gown that is shown to be resistant to chemical permeation
should be worn over the lab coat.
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» Face Shield: A full-face shield is necessary to protect the face and eyes from splashes.

» Respiratory Protection: In situations where aerosols may be generated and engineering
controls are not sufficient, a NIOSH-approved respirator (e.g., N95 or higher) is
recommended.

Operational Plans and Step-by-Step Guidance

Adherence to proper operational procedures is critical for both experimental success and
laboratory safety.

Receiving and Storage:

» Upon receipt, visually inspect the container for any signs of damage or leakage.
o Wear appropriate PPE (gloves, lab coat, eye protection) when handling the package.

o Store the compound in a tightly sealed container at -20°C in a designated and clearly labeled
area.[1]

Preparation of Stock Solutions:

 All handling of the solid compound and preparation of solutions should be performed in a
certified chemical fume hood to minimize inhalation exposure.

e Use a calibrated analytical balance to weigh the required amount of FIIN-2.
o Slowly add the desired solvent (e.g., DMSO) to the solid to avoid splashing.[1]

» Ensure the solution is fully dissolved before use in experiments.

Spill Management Workflow:

In the event of a spill, immediate and appropriate action is necessary to contain and clean the
affected area. The following workflow outlines the essential steps.
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Immediate Actions

Alert others in the area

:

Evacuate the immediate spill area

¢

Don appropriate PPE
(double gloves, gown, eye protection, respirator if needed)

Containmeng & Cleanup

Contain the spill with absorbent material

:

Apply appropriate neutralizer if available

:

Carefully collect all contaminated materials

:

Decontaminate the spill area

Disgosal

Place all contaminated waste in a sealed, labeled hazardous waste container

:

Dispose of waste according to institutional and local regulations

Click to download full resolution via product page

Caption: Workflow for managing a chemical spill of FIIN-2.
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Disposal Plan:

All waste materials contaminated with FIIN-2, including empty containers, used PPE, and
cleanup materials from spills, must be treated as hazardous waste.

e Segregation: Do not mix FIIN-2 waste with other laboratory waste streams.

o Containment: Collect all solid and liquid waste in clearly labeled, sealed containers suitable
for hazardous chemical waste.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office, following all local, state, and federal
regulations. Do not dispose of FIIN-2 down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-handling-fiin-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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